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Compound of Interest

Compound Name: MMV674850

Cat. No.: B12424711

Despite extensive research, a specific, publicly available, detailed synthesis pathway for the
pyrazolopyridine MMV674850 remains elusive. This document provides a general overview of
established synthetic routes for the pyrazolo[3,4-b]pyridine core, which is central to the
structure of MMV674850, a compound noted for its potential antimalarial properties.

MMV674850, chemically known as 3-(4-methoxyphenyl)-1-(pyridin-2-yl)-1H-pyrazolo[3,4-
b]pyridin-6-amine, belongs to the pyrazolopyridine class of heterocyclic compounds. This
scaffold is of significant interest to medicinal chemists due to its structural similarity to purines,
allowing its derivatives to interact with a variety of biological targets. While the specific
experimental protocol for MMV674850 is not detailed in readily accessible scientific literature or
patents, the synthesis of structurally related pyrazolo[3,4-b]pyridines generally follows
established synthetic strategies.

General Synthetic Strategies for the Pyrazolo[3,4-
b]pyridine Core

The construction of the pyrazolo[3,4-b]pyridine ring system can be broadly approached through
two primary disconnection strategies:

o Construction of the pyridine ring onto a pre-existing pyrazole: This is a common and versatile
method. It typically involves the condensation of a 5-aminopyrazole derivative with a 1,3-
dicarbonyl compound or its equivalent. The specific nature of the substituents on both the
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pyrazole and the dicarbonyl compound dictates the final substitution pattern of the
pyrazolopyridine core.

o Construction of the pyrazole ring onto a pre-existing pyridine: This approach involves the
cyclization of a suitably substituted pyridine derivative, often a hydrazine-substituted
pyridine, with a reagent that provides the remaining carbon atoms of the pyrazole ring.

A Plausible Synthetic Pathway for MMV674850

Based on the known methodologies for the synthesis of analogous compounds, a logical
synthetic route for MMV674850 can be postulated. This hypothetical pathway would likely
involve the key steps illustrated below. It is crucial to note that the following represents a
generalized approach and the specific reagents, reaction conditions, and yields would require
experimental optimization.

Logical Flow of a Potential Synthesis
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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